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Compound of Interest

Compound Name:
3-(3-Nitrophenoxy)propylamine

HCl

Cat. No.: B8097154

Get Quote

Executive Summary
3-(3-Nitrophenoxy)propylamine Hydrochloride (CAS: 1035452-26-6) presents a classic

solubility dualism common in drug discovery: it possesses a highly polar ionic headgroup

(propylamine HCl) and a lipophilic aromatic tail (nitrophenoxy).

While the hydrochloride salt form is engineered to enhance aqueous solubility, DMSO

(Dimethyl Sulfoxide) remains the superior solvent for preparing high-concentration stock

solutions (>50 mM) due to its ability to solvate both the ionic and aromatic domains effectively.

Water is suitable for working solutions but carries a risk of precipitation if the pH shifts towards

basicity, neutralizing the amine.[1]

This guide details the physicochemical mechanisms, comparative solubility data, and validated

protocols for handling this compound in a research setting.[1]
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Property Value Notes

Compound Name
3-(3-Nitrophenoxy)propylamine

HCl

CAS Number 1035452-26-6

Molecular Weight 232.66 g/mol

Formula

Physical State Solid (Crystalline Powder) Hygroscopic nature likely

Functional Groups

Primary Amine (

), Nitro (

), Ether (

)

Amine is protonated in HCl

form

The Solubility Mechanism
The solubility behavior is governed by the competition between the Lattice Energy of the crystal

and the Solvation Energy provided by the solvent.[1]

In Water: The primary driving force is the hydration of the ammonium cation (

) and the chloride anion (

). However, the hydrophobic 3-nitrophenoxy ring disrupts the hydrogen-bonding network of
water (the "hydrophobic effect"), creating an energetic penalty that limits solubility at high
concentrations.[1]

In DMSO: DMSO acts as a polar aprotic solvent.[1] It solvates the cation via its oxygen lone

pairs and interacts favorably with the aromatic nitro group via dipole-dipole and

-interactions.[1] This dual action typically results in significantly higher solubility limits than
water.[1]
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The following data represents practical working ranges based on structural analogs and

general amine-HCl salt behaviors.

Feature
Water (

)

DMSO (

)

Solubility Limit Moderate (~10–50 mM)* High (>100 mM)

Mechanism Ion-Dipole Hydration
Dipole-Dipole &

-Solvation

pH Sensitivity
High. Precipitates at pH >

(~9-10)
None

Stability Hydrolysis risk over long term High (if anhydrous)

Freezing Point 0°C 19°C (Freezes at Room Temp)

Best Application
Dilute Working Solutions

(Assays)
Primary Stock Solutions

*Note: Aqueous solubility is highly dependent on purity and temperature.[1] Always verify

empirically.

Visualization: Solvation Dynamics
The diagram below illustrates the competing forces stabilizing the molecule in different

solvents.
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Figure 1: Solvation mechanisms. Water stabilizes the ionic head but struggles with the aromatic

tail.[1] DMSO stabilizes both, preventing aggregation.[1]

Experimental Protocols
Protocol A: Preparation of 100 mM DMSO Stock Solution
Objective: Create a stable, high-concentration master stock for long-term storage.

Reagents:

3-(3-Nitrophenoxy)propylamine HCl (Solid)[2]

Anhydrous DMSO (Grade:

99.9%, Water Content <0.1%)

Procedure:

Calculate: Determine the mass required.

Formula:

Example: For 1 mL of 100 mM stock:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b8097154/docs?utm_src=pdf-body-img#solubility-of-3-3-nitrophenoxy-propylamine-hcl-technical-guide
https://fluorochem.co.uk/product/F981697/
https://fluorochem.co.uk/product/F981697/
https://www.benchchem.com/product/b8097154/docs?utm_src=pdf-body#solubility-of-3-3-nitrophenoxy-propylamine-hcl-technical-guide
https://www.bldpharm.com/products/1035452-26-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8097154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.[1]

Weigh: Accurately weigh ~23.3 mg of the compound into a sterile, amber glass vial (to

protect from light).

Solubilize: Add 1 mL of Anhydrous DMSO.

Critical Step: Do not use "wet" DMSO.[1] DMSO is hygroscopic; absorbed water can

cause compound precipitation over time [1].[1][3]

Mix: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at

room temperature for 5 minutes.[1]

QC: Visually inspect for clarity. The solution should be completely clear and free of turbidity.

[1]

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

or -80°C.

Protocol B: Aqueous Solubility & Stability Test
Objective: Determine the maximum safe concentration for biological assays.

Procedure:

Preparation: Prepare a series of dilutions from the DMSO stock into your specific assay

buffer (e.g., PBS, pH 7.4).[1]

Concentrations: 10 µM, 100 µM, 500 µM, 1 mM.[1]

Incubation: Incubate at room temperature for 4 hours (or the duration of your assay).

Turbidimetric Analysis: Measure absorbance at 600 nm (OD600) or use a nephelometer.

Result: An increase in OD600 compared to the blank buffer indicates precipitation.[1]

pH Check: Measure the pH of the highest concentration. If the compound is acidic (HCl salt),

it may lower the buffer pH, necessitating re-adjustment.[1]
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Workflow: Decision Matrix for Solvent Selection

Start: 3-(3-Nitrophenoxy)
propylamine HCl

Application Type?

Long-Term Storage / Stock

Library/Storage
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Dissolve in Anhydrous DMSO
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Dissolve in Water/Buffer
(Check pH & Solubility)

Low Conc Only

Aliquot & Freeze (-20°C)
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into Buffer (<1% DMSO)
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Figure 2: Decision matrix for solvent selection ensuring compound stability.

Troubleshooting & FAQ
Q: The compound precipitated when I diluted the DMSO stock into PBS.

Cause: The "Crash-out" effect.[1] The local concentration at the droplet interface exceeded

the aqueous solubility limit, or the pH of the PBS caused the amine to deprotonate (forming

the insoluble free base).

Solution:

Vortex the buffer while adding the DMSO stock dropwise.[1]

Warm the solution to 37°C.

Verify the final pH is < 7.5.[1]

Q: Can I store the stock in water?

Recommendation: No. While soluble, amine HCl salts can be prone to hydrolysis or

oxidation over weeks in water.[1] Furthermore, bacterial growth is possible in aqueous amine

solutions.[1] DMSO is bacteriostatic and chemically inert for this compound structure.[1]

Q: My DMSO stock froze in the fridge.

Normal Behavior: DMSO freezes at ~19°C.[1] This is expected. Thaw completely at room

temperature and vortex before use to ensure the concentration gradient is homogenized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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